Cas no 61371-55-9 (Griffonilide)

• Product Name: Griffonilide
• CAS No: 61371-55-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD20527291
• CID: 506472
• PubChem ID: 324687
• Update Time: 2025-07-18

Griffonilide Chemical and Physical Properties

Names and Identifiers

• 2(6H)-Benzofuranone,7,7a-dihydro-6,7-dihydroxy-, (6R,7S,7aS)-
• Griffonilide
• (6R,7S,7aS)-7,7a-Dihydro-6,7-dihydroxy-2(6H)-benzofuranone
• 2(6H)-Benzofuranone, 7,7a-dihydro-6,7-dihydroxy-, (6R,7S,7aS)-
• Y0097
• N2421
• (6R,7S,7aS)-6,7-dihydroxy-7,7a-dihydro-6H-1-benzofuran-2-one
• 2(6H)-Benzofuranone, 7,7a-dihydro-6,7-dihydroxy-, (6alpha,7beta,7abeta)-
• 2(6H)-Benzofuranone, 7,7a-dihydro-6,7-dihydroxy-, [6R-(6alpha,7beta,7abeta)]-
• 61371-55-9
• NSC 290808
• s9166
• 6,7-dihydroxy-7,7a-dihydro-6H-1-benzofuran-2-one
• CHEMBL1817898
• (6R,7S,7AS)-6,7-dihydroxy-7,7a-dihydrobenzofuran-2(6H)-one
• CS-0008926
• HY-N0386
• AC-34239
• CCG-266341
• Q-100940
• 2J65FBY8C4
• MFCD20527291
• NSC-290808
• UNII-2J65FBY8C4
• DTXSID20976910
• 6,7-Dihydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one
• 7,7a-dihydro-6,7-dihydroxy-2(6h)-benzofuranone
• AS-83088
• NSC290808
• [6R-(6alpha,7beta,7abeta)]-7,7a-Dihydro-6,7-dihydroxy-2(6H)-benzofuranone; NSC 290808
• DA-53702

• MDL： MFCD20527291
• Inchi： 1S/C8H8O4/c9-5-2-1-4-3-6(10)12-8(4)7(5)11/h1-3,5,7-9,11H/t5-,7+,8+/m1/s1
• InChI Key： VXWUBYBAUIHOHG-DTLFHODZSA-N
• SMILES： O1C(C=C2C=C[C@H]([C@@H]([C@@H]12)O)O)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.15
• XLogP3: -1.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White cryst.
• Density: 1.52
• Melting Point: No data available
• Boiling Point: 491.2±45.0 °C at 760 mmHg
• Flash Point: 212.4±22.2 °C
• Refractive Index: 1.632
• PSA: 66.76000
• LogP: -0.87020

Griffonilide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Griffonilide

Research Brief on Griffonilide (CAS: 61371-55-9): Recent Advances and Applications in Chemical Biology and Medicine

Griffonilide (CAS: 61371-55-9) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This research brief synthesizes the latest findings on Griffonilide, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in synthesis and application. The compound's unique structural features and biological activities make it a promising candidate for further research and development in drug discovery and other biomedical applications.

Recent studies have elucidated the molecular structure of Griffonilide, revealing its potential as a modulator of key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Griffonilide exhibits selective binding affinity to specific protein targets involved in inflammatory responses. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents. The study employed advanced computational docking techniques and in vitro assays to validate these interactions, providing a robust foundation for future research.

In addition to its anti-inflammatory properties, Griffonilide has shown promise in oncology research. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that Griffonilide inhibits the proliferation of certain cancer cell lines by disrupting mitochondrial function. The study utilized high-throughput screening and metabolomic profiling to identify the compound's mechanism of action, highlighting its potential as an adjunct therapy in combination with existing chemotherapeutic agents. These findings were further supported by in vivo models, which demonstrated reduced tumor growth rates in treated subjects.

The synthesis and optimization of Griffonilide derivatives have also been a focus of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel synthetic route for Griffonilide analogs with improved pharmacokinetic properties (2024). Their work, published in Organic Letters, detailed a scalable and efficient method for producing these derivatives, which could facilitate further pharmacological evaluation. The study emphasized the importance of structural modifications in enhancing the compound's bioavailability and target specificity.

Despite these advancements, challenges remain in the development of Griffonilide-based therapies. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of Griffonilide's interactions with other biological targets, as well as the development of targeted delivery systems to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, Griffonilide (CAS: 61371-55-9) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities and recent synthetic advancements position it as a valuable compound for further investigation. As research continues to uncover its full potential, Griffonilide may emerge as a key player in the development of next-generation therapeutics for inflammation, cancer, and other diseases. This brief underscores the importance of ongoing studies to fully realize the clinical potential of this promising molecule.